Cas no 1243456-02-1 (3-ethyl-2-fluorophenol)

3-Ethyl-2-fluorophenol is a fluorinated phenolic compound characterized by the presence of an ethyl group at the 3-position and a fluorine atom at the 2-position of the phenol ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The fluorine substitution enhances metabolic stability and lipophilicity, while the ethyl group contributes to steric modulation. Its high purity and well-defined reactivity profile make it suitable for precise functionalization in complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity to oxidation and moisture.

3-ethyl-2-fluorophenol structure

Product Name:3-ethyl-2-fluorophenol

CAS No:1243456-02-1

MF:C₈H₉FO

MW:140.154865980148

MDL:MFCD16997769

CID:828265

PubChem ID:23037604

Update Time:2025-10-28

3-ethyl-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 3-ethyl-2-fluorophenol
- MDL： MFCD16997769
- Inchi： 1S/C8H9FO/c1-2-6-4-3-5-7(10)8(6)9/h3-5,10H,2H2,1H3
- InChI Key： VGPGDRXGLFCYMD-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1CC)O

Computed Properties

Exact Mass: 140.063743068g/mol
Monoisotopic Mass: 140.063743068g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 195.5±20.0 ºC (760 Torr),
Flash Point: 84.7±10.5 ºC,
Solubility: Very slightly soluble (0.78 g/l) (25 º C),

3-ethyl-2-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E901358-2.5mg	3-Ethyl-2-fluorophenol	1243456-02-1		2.5mg	$ 50.00	2022-06-05
TRC	E901358-5mg	3-Ethyl-2-fluorophenol	1243456-02-1		5mg	$ 65.00	2022-06-05
TRC	E901358-25mg	3-Ethyl-2-fluorophenol	1243456-02-1		25mg	$ 160.00	2022-06-05
eNovation Chemicals LLC	K13388-5g	3-Ethyl-2-fluorophenol	1243456-02-1	95%	5g	$1800	2023-09-03
eNovation Chemicals LLC	K13388-25g	3-Ethyl-2-fluorophenol	1243456-02-1	95%	25g	$2600	2023-09-03
A2B Chem LLC	AE63887-50mg	3-ethyl-2-fluorophenol	1243456-02-1	95%	50mg	$411.00	2024-04-20
A2B Chem LLC	AE63887-100mg	3-ethyl-2-fluorophenol	1243456-02-1	95%	100mg	$516.00	2024-04-20
A2B Chem LLC	AE63887-250mg	3-ethyl-2-fluorophenol	1243456-02-1	95%	250mg	$651.00	2024-04-20
A2B Chem LLC	AE63887-500mg	3-ethyl-2-fluorophenol	1243456-02-1	95%	500mg	$908.00	2024-04-20
A2B Chem LLC	AE63887-1g	3-ethyl-2-fluorophenol	1243456-02-1	95%	1g	$1106.00	2024-04-20